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Compound of Interest

Compound Name: Sesquicillin A

Cat. No.: B3025931

For researchers, scientists, and professionals in drug development, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential, immediate
safety and logistical information for the proper disposal of Sesquicillin A, a fungal metabolite
with cytotoxic properties. Adherence to these procedures is critical to protect laboratory
personnel and the environment.

Sesquicillin A: Hazard Profile and Safety
Precautions

Sesquicillin A is a fungal metabolite that has been identified in Albophoma.[1] It exhibits
cytotoxic activity against Jurkat cells and can induce G1 phase cell cycle arrest in MCF-7
breast cancer cells.[1] Due to its biological activity, it is crucial to handle Sesquicillin A with
appropriate safety measures. The following table summarizes the key hazard information.
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Hazard Classification

Description

Precautionary Statements

Acute toxicity, Oral (Category
4)

Harmful if swallowed.[2]

P264: Wash skin thoroughly
after handling.[2] P270: Do not
eat, drink or smoke when using
this product.[2] P301 + P312 +
P330: IF SWALLOWED: Call a
POISON CENTER/doctor if

you feel unwell. Rinse mouth.

[2]

Skin irritation (Category 2)

Causes skin irritation.[2]

P280: Wear protective gloves/
eye protection/ face protection.
[2] P302 + P352: IF ON SKIN:
Wash with plenty of soap and
water.[2] P332 + P313: If skin
irritation occurs: Get medical

advice/ attention.[2]

Eye irritation (Category 2A)

Causes serious eye irritation.

[2]

P280: Wear protective gloves/
eye protection/ face protection.
[2] P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[2] P337 +
P313: If eye irritation persists:

Get medical advice/ attention.

[2]

Specific target organ toxicity -
single exposure (Category 3),

Respiratory system

May cause respiratory

irritation.[2]

P261: Avoid breathing dust/
fume/ gas/ mist/ vapors/ spray.
[2] P271: Use only outdoors or
in a well-ventilated area.[2]
P304 + P340 + P312: IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing. Call a POISON
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CENTER/doctor if you feel

unwell.[2]

Experimental Protocol: Step-by-Step Disposal of
Sesquicillin A

The following protocol outlines the recommended procedure for the safe disposal of
Sesquicillin A waste. This procedure is based on general guidelines for the disposal of
hazardous chemical waste and should be performed in accordance with institutional and local
regulations.

Materials:

Personal Protective Equipment (PPE): Safety goggles, face shield, chemical-resistant gloves
(e.q., nitrile), lab coat.

Hazardous waste container, properly labeled for cytotoxic/chemical waste.

Sealable plastic bags.

Absorbent material (e.g., vermiculite or sand).

Waste manifest or logbook.
Procedure:

o Personnel Protection: Before handling any Sesquicillin A waste, ensure all required
personal protective equipment (PPE) is worn. This includes safety goggles, a face shield,
chemical-resistant gloves, and a lab coat.

o Waste Segregation:

o Solid Waste: Collect all solid waste contaminated with Sesquicillin A, such as unused
compound, contaminated lab supplies (e.g., pipette tips, microfuge tubes), and
contaminated PPE, in a designated, leak-proof, and clearly labeled hazardous waste
container. Do not mix with other waste streams.
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o Liquid Waste: Collect all liquid waste containing Sesquicillin A in a separate, compatible,
and clearly labeled hazardous waste container. Avoid mixing with other chemical wastes to
prevent unknown reactions.

o Container Management:
o Ensure the hazardous waste container is kept closed when not in use.

o Store the waste container in a designated, well-ventilated, and secure area away from
incompatible materials.

o Disposal of Empty Containers:

o Thoroughly rinse empty containers that held Sesquicillin A with a suitable solvent (e.g.,
ethanol, methanol, DMSO, or dichloromethane, in which Sesquicillin A is soluble) three
times.[1]

o Collect the rinsate as hazardous liquid waste.

o After rinsing, deface the label on the empty container and dispose of it according to
institutional guidelines for chemically contaminated glass or plastic.

» Final Disposal: Arrange for the collection and disposal of the hazardous waste container
through a licensed and approved waste disposal contractor.[2] Complete all necessary waste
manifests or logbook entries as required by your institution and local regulations. Never
dispose of Sesquicillin A down the drain or in regular trash.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Sesquicillin A
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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